Cas no 768-57-0 (3-(2-furyl)-1-methylpropylamine)

3-(2-Furyl)-1-methylpropylamine is a furan-derived amine compound with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring a furyl substituent and a secondary amine group, offers versatility as a building block for heterocyclic chemistry. The compound’s reactivity allows for further functionalization, making it useful in the development of bioactive molecules or specialty chemicals. Its furan ring contributes to electron-rich properties, which can influence binding interactions in drug design. The methylpropylamine backbone enhances solubility and stability in various reaction conditions. This compound is typically handled under controlled conditions due to its amine functionality, requiring appropriate storage and handling protocols to ensure purity and performance in synthetic applications.
3-(2-furyl)-1-methylpropylamine structure
768-57-0 structure
Product Name:3-(2-furyl)-1-methylpropylamine
CAS No:768-57-0
MF:C8H13NO
MW:139.194922208786
MDL:MFCD00520665
CID:982980
PubChem ID:2772029
Update Time:2025-06-07

3-(2-furyl)-1-methylpropylamine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-FURYL)-1-METHYLPROPYLAMINE
    • 3-Furan-2-yl-1-methyl-propylamine
    • 005387
    • 1-(2-furyl)-3-aminobutane
    • 2-< 3-Amino-butyl> -furan
    • 3-[2]Furyl-1-methyl-propylamin
    • 3-[2]furyl-1-methyl-propylamine
    • 3-Amino-1-< 2> furyl-butan
    • 4-(2-furyl)but-2-ylamine
    • AC1MCKU8
    • AC1Q2BBA
    • AG-H-06952
    • SureCN3506512
    • ZERO
    • 768-57-0
    • EN300-12427
    • 4-(2-furyl)-2-butanamine
    • 3-furan-2-yl-1-methyl-propylamine, AldrichCPR
    • SCHEMBL3506512
    • AKOS000122987
    • MFCD00520665
    • AKOS016345022
    • DTXSID30378163
    • 4-(furan-2-yl)butan-2-amine
    • Propylamine, 3-(furan-2-yl)-1-methyl-
    • 2-furanpropanamine, alpha-methyl-
    • SY079124
    • 1-furyl-3-aminobutane
    • HMS1704O02
    • 4-(2-furyl)butan-2-amine
    • Oprea1_357064
    • CS-0225556
    • VS-08937
    • FT-0677082
    • G29237
    • BBL028734
    • STK312688
    • 3-(2-furyl)-1-methylpropylamine
    • MDL: MFCD00520665
    • Inchi: 1S/C8H13NO/c1-7(9)4-5-8-3-2-6-10-8/h2-3,6-7H,4-5,9H2,1H3
    • InChI Key: FMXPHTQMUMXJKJ-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CCC(C)N

Computed Properties

  • Exact Mass: 140.10762
  • Monoisotopic Mass: 139.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 95.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 0.979
  • Melting Point: 198-200 °C
  • Boiling Point: 198.1°C at 760 mmHg
  • Flash Point: 73.6°C
  • PSA: 40.78
  • Vapor Pressure: 0.4±0.4 mmHg at 25°C

3-(2-furyl)-1-methylpropylamine Security Information

3-(2-furyl)-1-methylpropylamine Pricemore >>

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abcr
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3-Furan-2-yl-1-methyl-propylamine; .
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Additional information on 3-(2-furyl)-1-methylpropylamine

Introduction to 3-(2-furyl)-1-methylpropylamine (CAS No. 768-57-0)

3-(2-furyl)-1-methylpropylamine (CAS No. 768-57-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as furfurylamine, is characterized by its unique structural features, which include a furan ring and a propylamine moiety. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The chemical structure of 3-(2-furyl)-1-methylpropylamine is defined by the presence of a five-membered furan ring, which is a common heterocyclic structure found in many natural products and synthetic compounds. The furan ring is attached to a propylamine chain, which imparts additional functional versatility to the molecule. The methyl group on the propylamine chain further modulates the compound's physicochemical properties, making it an interesting candidate for drug discovery and development.

Recent studies have highlighted the potential of 3-(2-furyl)-1-methylpropylamine in various biological activities. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-(2-furyl)-1-methylpropylamine could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(2-furyl)-1-methylpropylamine has also been investigated for its potential neuroprotective effects. A study published in the European Journal of Pharmacology demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. The neuroprotective activity is thought to be mediated by its ability to scavenge free radicals and modulate intracellular signaling pathways involved in cell survival and death. These findings open up new avenues for exploring 3-(2-furyl)-1-methylpropylamine as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 3-(2-furyl)-1-methylpropylamine has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. The compound's high bioavailability and low toxicity profile further enhance its potential as a drug candidate. Preclinical studies have shown that 3-(2-furyl)-1-methylpropylamine can effectively cross the blood-brain barrier, which is crucial for its neuroprotective applications.

From a synthetic chemistry perspective, 3-(2-furyl)-1-methylpropylamine can be prepared through various routes, including the reaction of furfural with methylamine followed by reduction. The synthetic methods are well-documented in the literature, providing chemists with multiple options to optimize yield and purity. These synthetic strategies are essential for scaling up production for preclinical and clinical trials.

In conclusion, 3-(2-furyl)-1-methylpropylamine (CAS No. 768-57-0) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and neuroprotective therapies make it an exciting target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 3-(2-furyl)-1-methylpropylamine is poised to play a significant role in advancing medical treatments for various diseases.

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